![molecular formula C20H20N2O3S B4683417 3-methoxy-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]benzamide](/img/structure/B4683417.png)
3-methoxy-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]benzamide
Overview
Description
3-methoxy-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]benzamide, also known as PPTB, is a synthetic compound that has been widely used in scientific research for its potential therapeutic properties. PPTB is a thiazole-based compound that has shown promising results in various studies, including anti-inflammatory, anti-cancer, and neuroprotective effects.
Mechanism of Action
The mechanism of action of 3-methoxy-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]benzamide is not fully understood. However, studies have suggested that this compound may exert its therapeutic effects through the inhibition of NF-κB activation. NF-κB is a transcription factor that plays a crucial role in inflammation and is involved in the regulation of various genes related to cell survival, proliferation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and inhibit the activation of NF-κB. This compound has also been shown to induce apoptosis in cancer cells and protect neurons from oxidative stress and neuroinflammation.
Advantages and Limitations for Lab Experiments
One of the major advantages of 3-methoxy-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]benzamide is its potential therapeutic properties. This compound has shown promising results in various studies, including anti-inflammatory, anti-cancer, and neuroprotective effects. Another advantage of this compound is its relatively simple synthesis method, which makes it readily available for scientific research.
One of the limitations of this compound is its low solubility in water, which may affect its bioavailability and limit its use in certain experimental settings. Another limitation of this compound is its potential toxicity, which may limit its use in certain in vivo studies.
Future Directions
There are several future directions for the research of 3-methoxy-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]benzamide. One potential direction is the further exploration of its anti-inflammatory effect and its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
Another potential direction is the further exploration of its anti-cancer effect and its potential use in the treatment of various types of cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic targets.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promising results in various studies, including anti-inflammatory, anti-cancer, and neuroprotective effects. The synthesis method of this compound is relatively simple, and it has several advantages and limitations for lab experiments. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Scientific Research Applications
3-methoxy-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]benzamide has been extensively studied for its potential therapeutic properties. One of the major research applications of this compound is its anti-inflammatory effect. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce the activation of NF-κB, a transcription factor that plays a crucial role in inflammation.
Another research application of this compound is its anti-cancer effect. Studies have shown that this compound can induce apoptosis in cancer cells and inhibit tumor growth. This compound has also been shown to have neuroprotective effects, protecting neurons from oxidative stress and reducing neuroinflammation.
properties
IUPAC Name |
3-methoxy-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3S/c1-3-11-25-16-9-7-14(8-10-16)18-13-26-20(21-18)22-19(23)15-5-4-6-17(12-15)24-2/h4-10,12-13H,3,11H2,1-2H3,(H,21,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSCSUJKNEJIHPF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC(=CC=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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